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Compound of Interest

Compound Name:
1,3,5-Benzene-2,4,6-D3-

tricarboxylic acid

Cat. No.: B1458972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, synthesis, and

spectroscopic properties of deuterated trimesic acid (Benzene-1,3,5-tricarboxylic acid-d3). This

isotopically labeled compound serves as a valuable tool in various scientific disciplines,

particularly in analytical chemistry and drug development, primarily as a tracer and an internal

standard.[1]

Chemical Structure and Properties
Deuterated trimesic acid is the isotopologue of trimesic acid where the three hydrogen atoms

on the aromatic ring are replaced with deuterium atoms.

Chemical Name: Benzene-1,3,5-tricarboxylic acid-d3 Synonyms: Trimesic acid-d3 CAS

Number: 62790-27-6 Molecular Formula: C₉H₃D₃O₆

The fundamental structure consists of a benzene ring substituted with three carboxylic acid

groups at positions 1, 3, and 5.[2] This symmetrical arrangement imparts high thermal stability.

The deuteration of the aromatic ring introduces a subtle but significant change in the molecular

weight and vibrational properties of the molecule without altering its chemical reactivity in most

applications.
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A logical diagram illustrating the relationship between trimesic acid and its deuterated form is

presented below.
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Relationship between Trimesic Acid and its Deuterated Form

Trimesic Acid
(C9H6O6)

Deuterated Trimesic Acid
(C9H3D3O6)

Isotopic Substitution
(H -> D)
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Workflow for Use of Deuterated Trimesic Acid as an Internal Standard

Sample Preparation

Instrumental Analysis

Quantification

Biological or
Environmental Sample

Spike with known amount of
Deuterated Trimesic Acid

Extraction and Purification

LC-MS/MS or GC-MS Analysis

Separate Detection of
Analyte and Internal Standard

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Compare to Calibration Curve

Determine Analyte Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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